Cas no 1186371-22-1 (8beta-lanosta-9(11),24-diene-3,23-dione)

• Product Name: 8beta-lanosta-9(11),24-diene-3,23-dione
• CAS No: 1186371-22-1
• MF: C₃₀O₂
• MW: 392.319807052612
• CID: 2025010
• PubChem ID: 145709368
• Update Time: 2025-04-21

8beta-lanosta-9(11),24-diene-3,23-dione Chemical and Physical Properties

Names and Identifiers

• 8beta-lanosta-9(11),24-diene-3,23-dione
• coccinone D
• Lanosta-9(11),24-diene-3,23-dione
• 1186371-22-1

• Inchi： 1S/C30O2/c1-19(2)17-21(31)18-20(3)22-11-15-30(8)24-9-10-25-27(4,5)26(32)13-14-28(25,6)23(24)12-16-29(22,30)7
• InChI Key： CPWBOYCVEQKUMR-UHFFFAOYSA-N
• SMILES： [C][C]([C]1C2(C([C]3C(=[C][C]2)C2([C](C(C([C][C]2)=O)([C])[C])[C][C]3)[C])([C])[C][C]1)[C])[C]C(/[C]=C(\[C])/[C])=O |^1:0,1,2,5,7,10,16,17,20,21,24,27,29,30,^4:8,13,14,18,19,22,23,25|

Computed Properties

• Exact Mass: 438.349780706Da
• Monoisotopic Mass: 438.349780706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 34.1Ų